2,2-Diethylhexanoic Acid-d9

• Molecular Formula: C₁₀H₁₁D₉O₂
• Molecular Weight: 181.32
• Synonyms: α,α-Diethyl-Caproic Acid-d9; 2,2-Diethylhexanoic Acid-d9; NSC 467-d9; α,α-Diethylcaproic Acid-d9

Description

2,2-Diethylhexanoic Acid-d9 is a deuterated analog of 2,2-diethylhexanoic acid, a compound with demonstrated utility in specialized research fields. Its primary application is in materials science, where the non-deuterated form acts as a steric hindrance additive in direct arylation polymerization (DArP). This application is crucial for the low-cost synthesis of high-performance conjugated polymers like PBDBT-2F (PM6), which are used in organic solar cells. The strategic use of this additive helps in optimizing the polymerization process to produce polymers with high molecular weight and minimal defects . Furthermore, 2,2-diethylhexanoic acid is recognized in environmental science as a pollutant indicator, commonly found in anaerobic environments such as river sediments, where its presence helps assess ecosystem health and contamination levels . The incorporation of deuterium atoms in 2,2-Diethylhexanoic Acid-d9 creates a unique isotopic marker, making this compound particularly valuable for metabolic studies, advanced analytical method development, and tracing the environmental fate and degradation pathways of organic acids using techniques like mass spectrometry. This product is strictly labeled For Research Use Only and is not intended for diagnostic or therapeutic applications.

Q & A

Q. What are the key structural characteristics of 2,2-Diethylhexanoic Acid-d9, and how do they influence its reactivity in synthetic chemistry applications?

The compound features a branched alkyl chain with two ethyl groups at the C2 position and nine deuterium atoms replacing hydrogens. This branching increases steric hindrance, affecting coordination with metal catalysts (e.g., Pd in C–H activation) . Deuteration reduces vibrational modes, altering solubility and hydrogen-bonding interactions, which can influence reaction kinetics. Structural analysis via $^1$H/$^2$H NMR and IR spectroscopy is critical for verifying isotopic purity .

Q. What are the established synthetic routes for preparing isotopically labeled 2,2-Diethylhexanoic Acid-d9, and what are the critical purity assessment methods?

Synthesis typically involves deuterium exchange using D$_2$O or deuterated reagents (e.g., CD$_3$COOD) under acidic conditions. Alternatively, deuterated precursors like 2,2-diethylhexanol-d9 may be oxidized via Jones or Pinnick oxidation. Purity is assessed using high-resolution mass spectrometry (HRMS) to confirm isotopic enrichment (>99% d9) and gas chromatography (GC) with flame ionization detection (FID) to quantify residual non-deuterated species .

Q. How should researchers handle 2,2-Diethylhexanoic Acid-d9 to ensure stability and prevent isotopic scrambling in laboratory settings?

Store the compound under inert atmosphere (N$_2$/Ar) at 4°C to minimize H/D exchange. Avoid prolonged exposure to moisture or acidic/basic conditions. Use deuterated solvents (e.g., DMSO-d6) in NMR studies to prevent proton contamination. Monitor isotopic integrity via periodic $^2$H NMR analysis .

Advanced Research Questions

Q. How does the deuteration of 2,2-Diethylhexanoic Acid (d9) affect its coordination behavior in transition metal-catalyzed C–H activation reactions, particularly in suppressing homocoupling side reactions?

Deuteration alters the acidity of the carboxylic proton, weakening hydrogen-bonding interactions during the concerted metalation-deprotonation (CMD) step in Pd catalysis. This reduces competing pathways (e.g., homocoupling) by stabilizing the transition state. Kinetic isotope effects (KIE) studies using $k_{\text{H}}$/$k_{\text{D}}$ measurements (via competition experiments) quantify these effects .

Q. What analytical challenges arise when distinguishing 2,2-Diethylhexanoic Acid-d9 from its non-deuterated counterpart in complex reaction mixtures, and what advanced spectroscopic techniques are recommended?

Co-elution in GC/HPLC due to similar polarity complicates separation. High-resolution tandem mass spectrometry (HRMS/MS) with collision-induced dissociation (CID) can differentiate isotopic clusters. $^2$H NMR (at 61.4 MHz) provides direct detection of deuterium environments, while isotope-ratio IRMS (infrared mass spectrometry) quantifies D/H ratios in trace mixtures .

Q. In kinetic isotope effect (KIE) studies involving 2,2-Diethylhexanoic Acid-d9, how do the deuterated ethyl groups influence reaction pathways compared to the protonated form?

The deuterated ethyl groups introduce secondary KIEs, affecting reaction rates via changes in hyperconjugation and steric bulk. Computational modeling (DFT) paired with experimental Arrhenius plots can decouple primary (C–H/D bond cleavage) and secondary (C–C vibrational) isotope effects. For example, in Pd-catalyzed couplings, a $k_{\text{H}}$/$k_{\text{D}} > 1$ suggests rate-limiting bond cleavage .

Q. What strategies mitigate structural isomer interference when analyzing 2,2-Diethylhexanoic Acid-d9 in synthetic mixtures containing branched carboxylic acids?

Use chiral stationary phases in HPLC (e.g., Chiralpak IG-U) to resolve enantiomers. 2D NMR techniques (HSQC, HMBC) map $^{13}$C-$^1$H correlations to distinguish branching patterns. X-ray crystallography provides definitive structural confirmation for crystalline derivatives (e.g., ammonium salts) .

Q. How can researchers resolve contradictions in reported catalytic efficiencies of 2,2-Diethylhexanoic Acid-d9 across different studies?

Systematically control variables such as solvent polarity (e.g., dielectric constant), catalyst loading, and temperature. Isotopic tracing (e.g., $^{13}$C-labeled substrates) identifies whether discrepancies arise from competing decomposition pathways or isotopic impurity. Collaborative round-robin testing across labs ensures reproducibility .